5-bromo-2-(1H-pyrrol-1-yl)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-Bromo-2-(1H-pyrrol-1-yl)benzoic acid, also known as 5-Bromo-2-pyrrolecarboxylic acid, is an organic compound with a molecular formula of C7H5BrO2. It is an aromatic heterocyclic compound, which is widely used in various areas of scientific research. This compound has been studied for its applications in synthetic chemistry, biochemistry, and pharmacology. It has also been used as a starting material for the synthesis of various heterocyclic compounds.
Scientific Research Applications
Synthesis Methods and Optimization
- Optimized Synthesis Method : A synthetic method for the preparation of compounds related to 5-bromo-2-(1H-pyrrol-1-yl)benzoic acid is reported, highlighting a short synthetic pathway and high yield, using 2-bromo-5-methyl benzoic acid and other materials in a Negishi cross-coupling method (Liu, Zhao, Yu, & Liu, 2020).
Biological Applications and Properties
- Antibacterial and Antitubercular Activities : A series of 4-pyrrol-1-yl benzoic acid hydrazide analogs, including structures similar to 5-bromo-2-(1H-pyrrol-1-yl)benzoic acid, were synthesized and displayed significant antibacterial and antitubercular activities (Joshi, Vagdevi, Vaidya, & Gadaginamath, 2008).
- Oxidative Cyclization for Derivative Synthesis : Active manganese dioxide promoted oxidative cyclization of compounds including 2-(1H-pyrrol-1-yl)benzoic acids, under mild conditions, for the preparation of various derivatives (Grande, Brizzi, Garofalo, & Aiello, 2013).
Industrial Process and Synthesis
- Industrial Process Scale-Up : Research on the scale-up of the synthesis process for compounds structurally related to 5-bromo-2-(1H-pyrrol-1-yl)benzoic acid, particularly focusing on efficiency and cost reduction in the context of therapeutic applications (Zhang et al., 2022).
Miscellaneous Research
- Antifungal and Antibacterial Properties : A study on cadmium (II) complexes derived from azo ligands related to 5-bromo-2-(1H-pyrrol-1-yl)benzoic acid revealed antifungal and antibacterial activities (Jaber, Kyhoiesh, & Jawad, 2021).
properties
IUPAC Name |
5-bromo-2-pyrrol-1-ylbenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8BrNO2/c12-8-3-4-10(9(7-8)11(14)15)13-5-1-2-6-13/h1-7H,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMRANFSYHYJPIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=C1)C2=C(C=C(C=C2)Br)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-2-(1H-pyrrol-1-yl)benzoic acid | |
CAS RN |
133662-27-8 |
Source
|
Record name | 5-bromo-2-(1H-pyrrol-1-yl)benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.